4-[bis(2-methoxyethyl)sulfamoyl]-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 4-[bis(2-methoxyethyl)sulfamoyl]-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C21H24ClN3O5S2/c1-24-18-9-6-16(22)14-19(18)31-21(24)23-20(26)15-4-7-17(8-5-15)32(27,28)25(10-12-29-2)11-13-30-3/h4-9,14H,10-13H2,1-3H3
• InChI Key: GJGWQSJNARTQDV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCOC)CCOC
• Molecular Formula: C21H24ClN3O5S2
• Molecular Weight: 498.0 g/mol
• CAS No.: 392326-57-7

Description

The compound “4-[bis(2-methoxyethyl)sulfamoyl]-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide” has a molecular formula of C21H24ClN3O5S2. It has an average mass of 498.015 Da.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string: CCn1c2c(cc(cc2s/c1=N\C(=O)c3ccc(cc3)S(=O)(=O)N(CCOC)CCOC)Cl)C.

Physical and Chemical Properties Analysis

The compound has a molecular formula of C21H24ClN3O5S2, an average mass of 498.015 Da, and a monoisotopic mass of 497.084595 Da.

Scientific Research Applications

• Anticancer Agents : A study conducted by Yılmaz et al. (2015) synthesized derivatives of indapamide, including 4-Chloro-3-({[(4-chlorophenyl) amino) carbonothioyl]amino}sulfonyl)-N-(2-methyl-2,3-dihydro-1H-indole-1-yl)benzamide, showing proapoptotic activity on melanoma cell lines. This compound demonstrated significant growth inhibition and anticancer activity, highlighting its potential as a therapeutic agent in cancer treatment (Yılmaz et al., 2015).

• Anti-CMV and Antitumor Activities : Zheng Yuguoa (2012) synthesized novel bisamides compounds containing methoxy and benzothiazole. These compounds showed anti-CMV activities and posed antitumor activity toward PC3 cells, indicating their potential in antiviral and cancer therapies (Zheng Yuguoa, 2012).

• Aromatic Polyamides Development : Sagar et al. (1997) focused on the synthesis of new aromatic polyamides containing s-triazine rings, utilizing derivatives similar to the chemical . These polyamides were characterized for their potential applications in materials science due to their solubility and thermal stability (Sagar et al., 1997).

• Antimicrobial Activity : A study by Badne et al. (2011) synthesized novel compounds related to the chemical structure , showing potential antimicrobial activity. This research highlights the chemical's relevance in developing new antimicrobial agents (Badne et al., 2011).

• Nanofiltration Membrane Development : Liu et al. (2012) utilized similar chemical structures in the development of novel sulfonated thin-film composite nanofiltration membranes. These membranes showed improved water flux and dye rejection capabilities, indicating their potential in water treatment technologies (Liu et al., 2012).